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Compound of Interest

Compound Name: AC-099

Cat. No.: B12389566 Get Quote

This document provides essential safety and logistical information for the proper disposal of

AC-099, identified as Superior No. 99, a mildly activated rosin flux. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals while maintaining compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before handling AC-099, it is crucial to be aware of its chemical composition and potential

hazards. This product is a flammable mixture containing Isopropanol, Methanol, and Mineral

Spirits.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses.

Hand Protection: NIOSH-approved protective gloves are recommended.

Respiratory Protection: Use a NIOSH-approved respirator in well-ventilated areas. An

explosion-proof local exhaust system is advised.

Protective Clothing: A rubber apron is recommended to protect against skin contact.

Fire and Explosion Hazards:

AC-099 is flammable with a flash point of 12°C/53°F.[1]
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

In case of fire, use dry chemical, CO2, or foam extinguishers.[1]

Step-by-Step Disposal Protocol
The disposal of AC-099 must be conducted in a manner that minimizes environmental impact

and adheres to all relevant regulations.

Container Management:

Keep the container tightly closed when not in use.[1]

Ground and bond the container and receiving equipment to prevent static discharge.[1]

Waste Collection:

Collect waste AC-099 in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Route:

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.

Do not dispose of waste into the sewer system.

Quantitative Data Summary
The following table summarizes the key quantitative data for the hazardous components of

Superior No. 99.[1]
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Component
CAS
Number

Percentage
(%)

OSHA PEL
Flash Point
(°C)

Autoignitio
n Temp (°C)

Isopropanol 67-63-0 90-98 400 PPM 12 399

Methanol 67-56-1 8-15 200 PPM 11 464

Mineral

Spirits
8032-32-4 3-9 500 PPM 40-60 232-249

Experimental Protocols Cited
The information provided is based on the Safety Data Sheet for Superior No. 99, revised on

January 1, 2016.[1] No experimental protocols were cited in the source document.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of AC-
099.
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Start: AC-099 Waste Generated

Step 1: Assess and Don Appropriate PPE
(Safety Glasses, Gloves, Respirator)

Step 2: Ensure Waste Container is
Properly Labeled and Sealed

Is the waste container full?

Step 3: Transfer Waste to a
Designated Hazardous Waste Accumulation Area

Yes

Seal the container securely

No

Step 4: Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Waste Disposed of by EHS

Continue collecting waste

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of AC-099 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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